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Compound of Interest

Compound Name: 2,5-Thiophenedicarboxaldehyde

Cat. No.: B1296998

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2,5-
Thiophenedicarboxaldehyde (CAS No. 932-95-6), a versatile intermediate compound widely
utilized in organic synthesis, particularly in the development of pharmaceuticals and advanced
materials.[1] Due to its reactive nature, a thorough understanding of its properties and
associated hazards is crucial for safe laboratory operations.

Chemical and Physical Properties

2,5-Thiophenedicarboxaldehyde is a solid organic compound characterized by a thiophene
ring substituted with two aldehyde functional groups. This structure imparts specific physical
and chemical properties that are essential to consider for its handling and storage.
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Property

Value

Molecular Formula

CeH402S

Molecular Weight 140.16 g/mol [2][3]
Light brown-orange to yellow-orange powder or
Appearance
crystals[4][5]
Melting Point 115-117 °C[2][5][6]
Boiling Point 258 °C (estimated)[4]
Solubility Soluble in water[4]
- Stable under normal temperatures and
Stability

pressures.[4]

Hazard Identification and Classification

2,5-Thiophenedicarboxaldehyde is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

hazard information.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[3]

Signal Word: Warning

Hazard Pictogram:

walt text
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Safety and Handling Precautions

Adherence to strict safety protocols is mandatory when handling 2,5-
Thiophenedicarboxaldehyde to minimize exposure and ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling this compound,
and appropriate PPE must be worn at all times.

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

] Appropriate chemical-resistant gloves (e.g.,
Hand Protection o
nitrile rubber).

Laboratory coat, long pants, and closed-toe
) ] shoes. For larger quantities or potential for
Skin and Body Protection ] ] - ]
splashing, consider additional protective

clothing.

A NIOSH-approved respirator with an
appropriate cartridge should be used if
) ) engineering controls are not sufficient to
Respiratory Protection S )
maintain airborne concentrations below
exposure limits, or when handling large

quantities.

Engineering Controls

Work with 2,5-Thiophenedicarboxaldehyde should be conducted in a well-ventilated area. A
chemical fume hood is recommended to minimize inhalation exposure. Eyewash stations and
safety showers must be readily accessible in the immediate work area.

Handling and Storage
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e Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.[4] Wash hands
thoroughly after handling.[4]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[4] Keep the container tightly closed when not in use.[4]

Emergency Procedures

First-Aid Measures
Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[4]

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of water or
Ingestion milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Spill and Leak Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate
PPE, cover the spill with an inert absorbent material such as sand, earth, or vermiculite. Collect
the absorbed material into a suitable container for disposal. Do not allow the material to enter
drains or waterways.
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Fire-Fighting Measures

Use a fire extinguisher appropriate for the surrounding fire. Suitable extinguishing media
include dry chemical, carbon dioxide, or foam. During a fire, irritating and highly toxic gases
may be generated by thermal decomposition or combustion.[4] Firefighters should wear self-
contained breathing apparatus (SCBA) and full protective gear.[4]

Toxicological Information

The toxicological properties of 2,5-Thiophenedicarboxaldehyde have not been thoroughly
investigated.[4] Therefore, it should be handled with the utmost care, assuming it is potentially
toxic. Direct contact with the skin, eyes, and respiratory system should be prevented.

Reactivity and Experimental Protocols

2,5-Thiophenedicarboxaldehyde is a reactive compound due to its aldehyde functional
groups. It is a key starting material in various organic syntheses.

General Reactivity

o Condensation Reactions: The aldehyde groups readily undergo condensation reactions with
amines to form Schiff bases and with active methylene compounds in Knoevenagel
condensations.

o Oxidation: The aldehyde groups can be oxidized to carboxylic acids.

e Reduction: The aldehyde groups can be reduced to alcohols.

Cited Experimental Applications

2,5-Thiophenedicarboxaldehyde is employed in the synthesis of various complex molecules,
including:

o Asymmetric synthesis of bis-homoallylic alcohols.[2]
e Synthesis of new symmetrical arylene bisimide derivatives.[2]

e Preparation via the Krohnke method.[2]
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Detailed Methodologies

Detailed experimental protocols for the toxicological assessment of 2,5-
Thiophenedicarboxaldehyde are not readily available in published literature. For the synthetic
applications mentioned, specific, step-by-step laboratory protocols are often proprietary or
published in specialized chemical literature. Researchers should consult relevant scientific
databases and publications for detailed experimental procedures.

As a representative example, the Krohnke pyridine synthesis is a general method for preparing
substituted pyridines. While a specific protocol for 2,5-Thiophenedicarboxaldehyde is not
provided in the search results, a general procedure involves the reaction of an a-pyridinium
methyl ketone salt with an a,3-unsaturated carbonyl compound in the presence of ammonium
acetate.[7][8][9]

Disclaimer: The following is a generalized protocol for a Krohnke-type reaction and should be
adapted and optimized by qualified personnel for the specific reactants and desired product.

General Protocol for a Krohnke-Type Pyridine Synthesis:

e To a solution of the a,B-unsaturated ketone (1.0 equivalent) and the pyridinium salt (1.0
equivalent) in a suitable solvent (e.g., acetic acid or ethanol), add ammonium acetate
(excess, typically 5-10 equivalents).

e Heat the reaction mixture to reflux for several hours, monitoring the progress by an
appropriate analytical technique (e.g., TLC or LC-MS).

e Upon completion, cool the reaction mixture to room temperature.
e Pour the mixture into ice-water and collect the resulting precipitate by filtration.

o Wash the precipitate with water and a suitable organic solvent (e.g., cold ethanol) to remove
impurities.

» Purify the crude product by recrystallization or column chromatography.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 2,5-
Thiophenedicarboxaldehyde, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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